molecular formula C10H14O3 B174232 5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate CAS No. 18369-65-8

5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate

Cat. No.: B174232
CAS No.: 18369-65-8
M. Wt: 182.22 g/mol
InChI Key: WGGDGBXWGGLQAW-UHFFFAOYSA-N
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Description

5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

18369-65-8

Molecular Formula

C10H14O3

Molecular Weight

182.22 g/mol

IUPAC Name

(5,5-dimethyl-3-oxocyclohexen-1-yl) acetate

InChI

InChI=1S/C10H14O3/c1-7(11)13-9-4-8(12)5-10(2,3)6-9/h4H,5-6H2,1-3H3

InChI Key

WGGDGBXWGGLQAW-UHFFFAOYSA-N

SMILES

CC(=O)OC1=CC(=O)CC(C1)(C)C

Canonical SMILES

CC(=O)OC1=CC(=O)CC(C1)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetyl chloride (1.1 ml, 15.65 mmol) was added to a stirred solution of 5,5-dimethyl-cyclohexane-1,3-dione (2.1 g, 14.23 mmol) and pyridine (1.14 ml), in chloroform (50 ml). The mixture was stirred at room temperature for about 1.5 hours, then washed with water, 0.1N HCl, saturated aqueous sodium hydrogen carbonate and water. The organic phase was dried over sodium sulfate and evaporated to dryness to give 2.5 g (96%) of the title compound as a colourless oil, which was used as such without any further purification.
Quantity
1.1 mL
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
1.14 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
96%

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